1-(2-METHYLPROPYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYR+
Overview
Description
The compound is a boronic ester, which are organic compounds containing a boronic acid functional group. These compounds are known for their reactivity and wide use in the field of organic chemistry, particularly in Suzuki coupling reactions .
Molecular Structure Analysis
The molecular structure of boronic esters typically consists of a boron atom bonded to two oxygen atoms and one carbon atom. The carbon atom is part of an organic group .Chemical Reactions Analysis
Boronic esters are known for their use in Suzuki coupling reactions, a type of palladium-catalyzed cross coupling reaction . They can also participate in other types of reactions such as carbon-heteroatom bond formation reactions .Physical And Chemical Properties Analysis
Boronic esters are typically solid at room temperature. They are stable under normal conditions but can decompose under heat or in the presence of strong acids .Scientific Research Applications
Organic Synthesis
Boronic acids are widely used as reagents and catalysts in organic synthesis, particularly in cross-coupling reactions like the Suzuki–Miyaura reaction .
Chemical Biology
They serve as probes and sensors due to their ability to form reversible covalent bonds with sugars and other diols, making them useful in studying biological processes .
Medicinal Chemistry
Peptide boronic acids are explored for their potential as covalent reversible enzyme inhibitors and for the detection of glycans on proteins or cancer cells .
Drug Development
Boronic acids are investigated for their therapeutic properties and are used in the development of new drugs .
Sensing Applications
Their interaction with diols and Lewis bases like fluoride or cyanide anions lends boronic acids to various sensing applications, including glucose sensors .
Material Science
They are utilized in the creation of Covalent Organic Frameworks (COFs), which have potential applications in gas storage, catalysis, and drug delivery .
Mechanism of Action
Future Directions
The use of boronic esters in organic synthesis, particularly in cross-coupling reactions, is a well-established and active area of research. Future directions may include the development of new synthetic methods involving boronic esters, as well as their application in the synthesis of complex organic molecules .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-(2-METHYLPROPYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYR+ involves the reaction of 1-(2-METHYLPROPYL)-1H-PYRROLE-3-CARBOXALDEHYDE with 4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE in the presence of a Lewis acid catalyst.", "Starting Materials": [ "1-(2-METHYLPROPYL)-1H-PYRROLE-3-CARBOXALDEHYDE", "4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE", "Lewis acid catalyst" ], "Reaction": [ "Step 1: Dissolve 1-(2-METHYLPROPYL)-1H-PYRROLE-3-CARBOXALDEHYDE and 4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE in anhydrous dichloromethane.", "Step 2: Add a Lewis acid catalyst to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 4: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
2223047-52-5 |
Product Name |
1-(2-METHYLPROPYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYR+ |
Molecular Formula |
C13H23BN2O2 |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
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